2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide

• Molecular Formula: C20H21NO2S
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 2-methyl-N-[4-[(E)-3-(4-methylsulfanylphenyl)prop-2-enoyl]phenyl]propanamide
• InChI: InChI=1S/C20H21NO2S/c1-14(2)20(23)21-17-9-7-16(8-10-17)19(22)13-6-15-4-11-18(24-3)12-5-15/h4-14H,1-3H3,(H,21,23)/b13-6+
• InChI Key: ASOFYVRQEGJUDN-AWNIVKPZSA-N
• Isomeric SMILES: CC(C)C(=O)NC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)SC
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)SC

Description

2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide, also known as MMSPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is synthesized through a multistep process and has shown promising results in areas such as cancer research, drug delivery, and material science. In

Mechanism of Action

The mechanism of action of 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins that are involved in cancer cell growth and proliferation. 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide has also been shown to induce apoptosis in cancer cells by activating specific pathways that lead to cell death.
Biochemical and Physiological Effects:
2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide has been shown to have minimal toxicity and side effects in animal studies. The compound has a low binding affinity for plasma proteins, which allows it to circulate freely in the bloodstream. Additionally, 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide has been shown to have a low clearance rate, which means it stays in the body for an extended period, allowing for sustained therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide in lab experiments include its ability to target specific cells and tissues, its low toxicity, and its sustained therapeutic effects. However, the limitations of using 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide include its complex synthesis process, which can be time-consuming and costly, and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide research. One area of research is the development of new drug delivery systems that utilize 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide's ability to target specific cells and tissues. Another area of research is the development of new materials with unique properties using 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide. Additionally, further research is needed to understand the mechanism of action of 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide and its potential applications in cancer treatment and other areas of medicine.
Conclusion:
In conclusion, 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide is a chemical compound that has shown promising results in various scientific research applications. The compound is synthesized through a multistep process and has been used in cancer research, drug delivery, and material science. 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide has minimal toxicity and side effects and has sustained therapeutic effects. The compound's future directions include the development of new drug delivery systems, the development of new materials with unique properties, and further research into its mechanism of action.

Synthesis Methods

The synthesis of 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide involves a multistep process that starts with the reaction of 4-(methylsulfanyl)benzaldehyde and 3-bromoacetophenone to form 4-(methylsulfanyl)chalcone. This intermediate is then reacted with 2-methylpropanoic acid and thionyl chloride to form the final product, 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide. The synthesis process is complex and requires careful attention to detail to ensure the purity and yield of the final product.

Scientific Research Applications

2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide has shown promising results in various scientific research applications. One of the most significant areas of research is cancer treatment. 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process that leads to the death of cancer cells. Additionally, 2-methyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)propanamide has been used in drug delivery systems due to its ability to target specific cells and tissues. The compound has also been used in material science research to develop new materials with unique properties.